![molecular formula C12H14N4O2 B254237 5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one](/img/structure/B254237.png)
5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one is a chemical compound that belongs to the class of triazine derivatives. It is an important compound in the field of medicinal chemistry due to its potential therapeutic effects on various diseases.
Mechanism of Action
The mechanism of action of 5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one is not fully understood. However, it has been proposed that it exerts its therapeutic effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. It also modulates the expression of various genes involved in glucose metabolism and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also regulates glucose metabolism by increasing insulin sensitivity and glucose uptake. In addition, it has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one for lab experiments is its potential therapeutic effects on various diseases. It is also relatively easy to synthesize and has low toxicity. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic effects.
Future Directions
There are several future directions for the research on 5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one. One direction is to further elucidate its mechanism of action and identify the signaling pathways involved. This will help to optimize its therapeutic effects and develop more potent derivatives. Another direction is to explore its potential therapeutic effects on other diseases such as neurodegenerative diseases and cardiovascular diseases. Finally, more studies are needed to evaluate its safety and toxicity in vivo.
Conclusion:
In conclusion, this compound is an important compound in the field of medicinal chemistry due to its potential therapeutic effects on various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its mechanism of action and optimize its therapeutic effects.
Synthesis Methods
The synthesis of 5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one is a multi-step process that involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-1-(4-methoxyphenyl)ethanol to form the intermediate product. The final product is obtained by reacting the intermediate product with cyanic acid.
Scientific Research Applications
5-{[2-(4-methoxyphenyl)ethyl]amino}-1,2,4-triazin-3(2H)-one has been extensively studied for its potential therapeutic effects on various diseases such as cancer, diabetes, and inflammation. It has been shown to exhibit anti-cancer activity by inhibiting the proliferation of cancer cells. It also has potential anti-diabetic effects by regulating glucose metabolism. In addition, it has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C12H14N4O2 |
---|---|
Molecular Weight |
246.27 g/mol |
IUPAC Name |
5-[2-(4-methoxyphenyl)ethylamino]-2H-1,2,4-triazin-3-one |
InChI |
InChI=1S/C12H14N4O2/c1-18-10-4-2-9(3-5-10)6-7-13-11-8-14-16-12(17)15-11/h2-5,8H,6-7H2,1H3,(H2,13,15,16,17) |
InChI Key |
YXQALOZYTQLJBM-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CCNC2=NC(=O)NN=C2 |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC2=NC(=O)NN=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.